Cas no 497262-04-1 (2-Butenoic acid, 3-(acetylamino)-, (2Z)-)

2-Butenoic acid, 3-(acetylamino)-, (2Z)- structure
497262-04-1 structure
Product name:2-Butenoic acid, 3-(acetylamino)-, (2Z)-
CAS No:497262-04-1
MF:C6H9NO3
MW:143.140561819077
CID:1531573
PubChem ID:7140275

2-Butenoic acid, 3-(acetylamino)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 3-(acetylamino)-, (2Z)-
    • (Z)-3-ACETAMIDOBUT-2-ENOIC ACID
    • 3-acetamidobut-2-enoic acid
    • 497262-04-1
    • SCHEMBL4378123
    • 2-Butenoicacid,3-(acetylamino)-,(2Z)-
    • DB-248210
    • AKOS000271601
    • Inchi: InChI=1S/C6H9NO3/c1-4(3-6(9)10)7-5(2)8/h3H,1-2H3,(H,7,8)(H,9,10)/b4-3-
    • InChI Key: PLLYFWYZRUTJTK-ARJAWSKDSA-N
    • SMILES: CC(=CC(=O)O)NC(=O)C

Computed Properties

  • Exact Mass: 143.05827
  • Monoisotopic Mass: 143.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4

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